Cas no 103206-56-0 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester
• CAS No: 103206-56-0
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 1136288
• PubChem ID: 228854
• Update Time: 2025-05-20

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester
• EN300-699765
• ethyl 2-propyl-1-oxaspiro[2.5]octane-2-carboxylate
• 103206-56-0
• NSC-22006
• NSC22006
• AKOS021368411

• Inchi： 1S/C13H22O3/c1-3-8-13(11(14)15-4-2)12(16-13)9-6-5-7-10-12/h3-10H2,1-2H3
• InChI Key： YSVKANOHBGCUAI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CCC)C21CCCCC2

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester

Comprehensive Overview of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester (CAS No. 103206-56-0)

The chemical compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester (CAS No. 103206-56-0) is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or building block in synthetic chemistry. The spirocyclic framework and ester functional group make it a versatile candidate for further derivatization, aligning with modern trends in drug discovery and material science.

Researchers and industries are increasingly exploring spirocyclic compounds like 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester due to their structural rigidity and bioactivity. The ethyl ester moiety enhances its solubility, making it suitable for formulation studies. With the rise of green chemistry and sustainable synthesis, this compound's efficient production methods are also under scrutiny. Questions such as "How to synthesize 1-Oxaspiro[2.5]octane derivatives?" or "What are the applications of spirocyclic esters?" reflect growing interest in this niche.

The CAS No. 103206-56-0 is often associated with high-purity standards, critical for regulatory compliance in pharmaceuticals. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, ensuring its suitability for downstream applications. Recent publications highlight its role in catalysis and polymer chemistry, addressing broader industrial demands. For instance, its potential as a flavor or fragrance ingredient has also been explored, linking it to consumer goods innovation.

From an SEO perspective, keywords such as "buy 1-Oxaspiro[2.5]octane-2-carboxylic acid ethyl ester" or "suppliers of CAS 103206-56-0" are frequently searched, indicating commercial demand. The compound's stability under various conditions and compatibility with other reagents further elevate its utility. As the scientific community prioritizes molecular diversity, this spirocyclic ester stands out as a valuable asset for innovation.

In summary, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-propyl-, ethyl ester represents a compelling case study in modern chemistry. Its structural features, combined with practical applications, position it at the intersection of academic research and industrial development. Future studies may uncover even broader uses, reinforcing its relevance in a rapidly evolving chemical landscape.